Cas no 103926-64-3 (Sepimostat)

• Product Name: Sepimostat
• CAS No: 103926-64-3
• MF: C₂₁H₁₉N₅O₂
• MW: 373.407863855362
• CID: 201090
• PubChem ID: 108041
• Update Time: 2025-04-19

Sepimostat Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(4,5-dihydro-1H-imidazol-2-yl)amino]-, 6-(aminoiminomethyl)-2-naphthalenylester
• (6-carbamimidoylnaphthalen-2-yl) 4-(4,5-dihydro-1H-imidazol-2-ylamino)benzoate
• Sepimostat
• Sepimostat [INN]
• UNII-5ZFR16F4QQ
• Sepinostat
• 4-[[(4,5-Dihydro-1H-imidazol)-2-yl]amino]benzoic acid 6-amidino-2-naphtyl ester
• 6-Carbamimidoylnaphthalen-2-yl 4-((4,5-dihydro-1H-imidazol-2-yl)amino)benzoate
• NS00124713
• MS-26028
• FUT-187 free base
• F81697
• starbld0009652
• GLXC-26569
• CS-0127905
• Q27263101
• BDBM50369774
• FUT-187
• SEPIMOSTAT [MI]
• 103926-64-3
• 6-Amidino-2-naphthyl p-(2-imidazolin-2-ylamino)benzoate
• 5ZFR16F4QQ
• AKOS040759571
• SCHEMBL15535526
• SCHEMBL872319
• DTXSID50146144
• HY-136299
• CHEMBL114586
• DTXCID7068635
• 6-amidino-2-naphthyl-(4-(4,5-dihydro-1H-imidazol-2-yl)amino)benzoate dimethanesulfonate
• sepimostatum
• DA-77800

• Inchi： 1S/C21H19N5O2/c22-19(23)16-2-1-15-12-18(8-5-14(15)11-16)28-20(27)13-3-6-17(7-4-13)26-21-24-9-10-25-21/h1-8,11-12H,9-10H2,(H3,22,23)(H2,24,25,26)
• InChI Key： QMRJOIUGPCVZPH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NC1=NCCN1)=O)C1=CC=C2C=C(C(=N)N)C=CC2=C1

Computed Properties

• Exact Mass: 373.15400
• Monoisotopic Mass: 373.153875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.2

Experimental Properties

• Density: 1.39
• Boiling Point: 607.4°Cat760mmHg
• Flash Point: 321.2°C
• Refractive Index: 1.707
• PSA: 112.59000
• LogP: 3.35160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes